Cas no 2411333-40-7 ((E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide)

(E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide structure
2411333-40-7 structure
Product Name:(E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide
CAS No:2411333-40-7
MF:C15H18N4O2
MW:286.329022884369
CID:5360705
Update Time:2025-07-16

(E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952173721
    • (2E)-4-(dimethylamino)-N-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)but-2-enamide
    • (E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide
    • Inchi: 1S/C15H18N4O2/c1-18(2)8-5-7-14(20)16-11-12-10-15(21)19-9-4-3-6-13(19)17-12/h3-7,9-10H,8,11H2,1-2H3,(H,16,20)/b7-5+
    • InChI Key: GJZMKVYUYADITG-FNORWQNLSA-N
    • SMILES: O=C1C=C(CNC(/C=C/CN(C)C)=O)N=C2C=CC=CN21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 583
  • XLogP3: -0.4
  • Topological Polar Surface Area: 65

(E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7491410-0.05g
(2E)-4-(dimethylamino)-N-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)but-2-enamide
2411333-40-7 95.0%
0.05g
$246.0 2025-03-10
1PlusChem
1P02978A-50mg
(2E)-4-(dimethylamino)-N-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)but-2-enamide
2411333-40-7 90%
50mg
$356.00 2024-05-22

(E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide Related Literature

Additional information on (E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2411333-40-7 is a highly intriguing molecule in the realm of chemical biology, particularly due to its unique structural features and potential applications. The systematic name, (E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide, provides a detailed insight into its chemical composition and architecture. This molecule belongs to a class of heterocyclic compounds that have garnered significant attention in recent years for their role in drug discovery and therapeutic development.

At the core of this compound's structure is the presence of a but-2-enamide moiety, which is known for its versatility in biological interactions. The amide group (-CONH-) is a crucial pharmacophore in many bioactive molecules, often contributing to their binding affinity and specificity towards biological targets. In this particular compound, the amide group is linked to a dimethylamino group (-N(CH₃)₂), which enhances its basicity and potential for interaction with acidic residues in proteins.

The nitrogen atom of the dimethylamino group also serves as a key point of attachment for the pyrido[1,2-a]pyrimidine scaffold. This heterocyclic system is renowned for its presence in numerous bioactive natural products and pharmaceuticals. The 4-oxopyrido[1,2-a]pyrimidin-2-yl moiety introduces a fused ring system that is highly privileged in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, this scaffold has been extensively studied for its potential in oncology, immunology, and anti-viral applications.

Recent advancements in chemical biology have highlighted the importance of such multifaceted heterocycles in designing novel therapeutic agents. The compound in question exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. The but-2-enamide part of the molecule can engage with target proteins through hydrogen bonding and hydrophobic interactions, while the pyrido[1,2-a]pyrimidine core provides additional binding pockets for optimization.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of the dimethylamino group and the pyrido[1,2-a]pyrimidine scaffold suggests that it may possess dual functionality, capable of interacting with multiple targets or modulating signaling pathways through allosteric mechanisms. Such features are highly desirable in modern drug design, where polypharmacicity is often linked to improved therapeutic outcomes.

In vitro studies have begun to uncover the biological profile of this compound, revealing promising activities in several key areas. Initial assays have shown that it exhibits inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer progression. The precise mechanism of action remains under investigation, but preliminary data suggest that it may interfere with critical signaling cascades by binding to specific protein targets.

The pyrido[1,2-a]pyrimidine moiety, in particular, has been implicated in various biological processes due to its structural similarity to natural product scaffolds like camptothecin and ellipticine. These compounds are well-known for their cytotoxic properties and have been extensively studied as anticancer agents. By leveraging this scaffold, the current compound aims to harness similar biological activities while introducing novel modifications that enhance selectivity and reduce toxicity.

From a synthetic chemistry perspective, (E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide represents an excellent example of how complex molecular architectures can be constructed through multi-step organic synthesis. The synthesis involves key transformations such as condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The development of robust synthetic routes not only facilitates laboratory-scale production but also opens avenues for large-scale manufacturing if clinical success is achieved. Advances in flow chemistry and continuous manufacturing technologies have made it possible to produce complex molecules more efficiently than ever before. This underscores the importance of having well-defined synthetic strategies early in the drug discovery process.

As research progresses, computational methods are increasingly being employed to aid in the design and optimization of such molecules. Molecular modeling techniques can predict binding affinities, identify potential side effects, and guide structural modifications based on virtual screening data. These tools are invaluable for rapidly narrowing down candidate compounds from vast libraries of possibilities.

The integration of experimental data with computational insights has led to more targeted approaches in drug discovery. By combining traditional wet chemistry with cutting-edge computational methods, researchers can accelerate the identification of promising candidates like (E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide. This interdisciplinary approach ensures that both chemical feasibility and biological relevance are considered throughout the development process.

In conclusion, (E)-4-(Dimethylamino)-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]but-2-enamide represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration as a lead molecule or as part of larger molecular libraries designed for high-throughput screening. As research continues to uncover new biological functions and synthetic strategies emerge to streamline drug development pipelines, compounds like this will play an increasingly important role in shaping future therapies.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD